5-Octadecanoyloxy-octadecanoic acid
Overview
Description
Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. 5-SAHSA is a FAHFA in which stearic acid is esterified to 5-hydroxy stearic acid. The levels of SAHSA are moderately elevated in the serum of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 5-SAHSA may be a bioactive lipid with roles in metabolic syndrome and inflammation.
Scientific Research Applications
Biolubricant Applications
5-Octadecanoyloxy-octadecanoic acid derivatives have been studied for their potential in biolubricant applications. One study explored synthetic ester basestocks derived from oleic acid, focusing on their pour point, flash point, viscosity index, oxidation onset temperature, and friction and wear properties. This research suggests the potential of these synthetic ester oils in formulating industrial fluids for various temperature applications (Salimon, Salih, & Yousif, 2012).
Thermal Conductivity in Phase Change Materials
Another area of application is in the field of phase change materials (PCMs). Octadecanoic acid (OA) is recognized for its high energy density and narrow phase change temperature, making it an excellent PCM for heat storage. Research has been conducted on the size-dependent thermal conductivity of OA, revealing that the thermal transport properties of OA are greatly influenced by its size, which is crucial for designing efficient OA-filled composite PCMs (Zou, Qiu, Feng, & Zhang, 2019).
Acaricidal Activity
Octadecanoic acid derivatives have been examined for their acaricidal activity. A study on octadecanoic acid-3,4-tetrahydrofuran diester and its derivatives found that certain structural modifications can enhance acaricidal activity. This research provides insights into potential applications in pest control and highlights the role of these compounds in interfering with energy metabolism in pests like Sarcoptes scabiei (Li et al., 2022).
Photocatalytic and Electrooxidation Properties
Studies have also been conducted on the photocatalytic and electrooxidation properties of TiO2 thin films for the degradation of octadecanoic acid under UV-A light illumination. This research highlights the potential of TiO2 thin films in environmental applications, such as degradation of pollutants (Kenanakis, Vernardou, Dalamagkas, & Katsarakis, 2015).
properties
Molecular Formula |
C36H70O4 |
|---|---|
Molecular Weight |
567 |
IUPAC Name |
5-octadecanoyloxyoctadecanoic acid |
InChI |
InChI=1S/C36H70O4/c1-3-5-7-9-11-13-15-16-17-18-20-22-24-26-28-33-36(39)40-34(31-29-32-35(37)38)30-27-25-23-21-19-14-12-10-8-6-4-2/h34H,3-33H2,1-2H3,(H,37,38) |
InChI Key |
BSOQNRNPFJEDMC-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCCCC)CCCC(=O)O |
synonyms |
5-(stearoyloxy)octadecanoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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